Cas no 71031-08-8 ((2R,3S,4S,5R,6R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid)

• Product Name: (2R,3S,4S,5R,6R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid
• CAS No: 71031-08-8
• MF: C₆H₁₀O₇
• MW: 194.139402866364
• CID: 2080690
• PubChem ID: 446102
• Update Time: 2025-04-21

(2R,3S,4S,5R,6R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• beta-D-galactopyranuronic acid
• beta-D-galacturonic acid
• D-(+)-galacturonic acid
• D-galacturonic acid
• GalA
• galactopyranuronic acid
• galactouronic acid
• (2R,3S,4S,5R,6R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid
• E850Z98K7Y
• UNII-E850Z98K7Y
• SCHEMBL147159
• DB02945
• .ALPHA.-L-IDOPYRANURONIC ACID
• alpha-L-iduronic acid; L-iduronic acid; iduronic acid
• NS00069804
• EN300-20089271
• alpha-L-iduronic acid
• I+/--L-Idopyranuronic acid
• alpha-L-Idopyranosyluronic acid
• 71031-08-8
• Q27093921
• .ALPHA.-L-IDOPYRANOSYLURONIC ACID
• alpha-L-idopyranuronic acid
• CHEBI:43394
• DTXSID001313935

• Inchi： 1S/C6H10O7/c7-1-2(8)4(5(10)11)13-6(12)3(1)9/h1-4,6-9,12H,(H,10,11)
• InChI Key： AEMOLEFTQBMNLQ-UHFFFAOYSA-N
• SMILES： OC1C(O)C(O)C(O)C(C(=O)O)O1

Computed Properties

• Exact Mass: 194.04265265Da
• Monoisotopic Mass: 194.04265265Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Glucuronic acid derivatives